Cas no 4441-01-4 (1,2,4-Triphenyl-1,4-butanedione)

1,2,4-Triphenyl-1,4-butanedione Properties

Names and Identifiers

• 1,2,4-Triphenyl-1,4-butanedione
• 1,2,4-triphenyl-1,4-butandione
• 1,2,4-triphenyl-1,4-dione
• 1,2,4-Triphenyl-butan-1,4-dion
• 1,2,4-triphenyl-butane-1,4-dione
• 1,4-Butanedione,1,2,4-triphenyl
• 1.4-Dioxo-1.2.4-triphenyl-butan
• NSC 7759
• AI3-17642
• 1,2,4-triphenylbutane-1,4-dione
• 1,4-Butanedione, 1,2,4-triphenyl-
• 1, 1,2,4-triphenyl-
• FT-0606257
• MFCD00043773
• NSC7759
• HMS3093K16
• FT-0606256
• NSC-7759
• AKOS015840582
• SCHEMBL6201780
• 1,2,4-TRIPHENYLBUTAN-1,4-DIONE
• ICCB6_000113
• 4441-01-4
• MLS002638027
• Desyl-p-acetophenon
• CHEMBL1708985
• SMR001547529
• DTXSID30884072
• UDJIUKWJBHQMBG-UHFFFAOYSA-N
• DB-051215
• DTXCID901023543
• +Expand

• MDL： MFCD00043773
• InChIKey： UDJIUKWJBHQMBG-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H18O2/c23-21(18-12-6-2-7-13-18)16-20(17-10-4-1-5-11-17)22(24)19-14-8-3-9-15-19/h1-15,20H,16H2
• SMILES： C1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)C(=O)C3=CC=CC=C3
• BRN： 2056791

Computed Properties

• Exact Mass: 314.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 314.13068
• Heavy Atom Count: 24
• Complexity: 410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 4.92610
• PSA: 34.14000
• Refractive Index: 1.607
• Boiling Point: 496.2°C at 760 mmHg
• Melting Point: 126-127°C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 183.6°C
• Color/Form: White solid
• Solubility: Uncertain
• Density: 1.143

1,2,4-Triphenyl-1,4-butanedione Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• TSCA：Yes

1,2,4-Triphenyl-1,4-butanedione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%